molecular formula C19H22FN3O2S B2431971 N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide CAS No. 899759-11-6

N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

Cat. No. B2431971
CAS RN: 899759-11-6
M. Wt: 375.46
InChI Key: PCWYRPQYBJHQGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential for use in various research fields.

Scientific Research Applications

Synthesis and Antimicrobial Applications

N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide, as part of a broader class of sulfonamide-containing compounds, has been researched for its potential in synthesizing new heterocyclic compounds. These compounds, including thiazole and pyridone derivatives, have been evaluated for their antimicrobial properties. A study by Darwish et al. (2014) focused on creating compounds with antimicrobial properties using a similar sulfamoyl moiety, indicating the potential of such compounds in this area (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Structural Analysis

Another significant aspect of research on such compounds involves structural analysis. Xiao-Qing Cai et al. (2009) conducted a study on a structurally related compound, analyzing its crystal structure to understand better its chemical properties and potential applications. This kind of research is critical in developing new pharmaceuticals and understanding their interactions at a molecular level (Cai, Xie, Yan, Zhao, & Li, 2009).

Development of Anticancer Agents

The research also extends to the exploration of anticancer applications. Ghorab et al. (2015) synthesized novel sulfonamide derivatives, including structures similar to N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide, and evaluated their cytotoxic activity. Their study shows the potential of these compounds in developing new treatments for cancer (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Anti-Inflammatory and Immunomodulatory Research

Moreover, compounds with similar structures have been studied for their anti-inflammatory properties. For instance, a study by Hernandez-Vazquez et al. (2018) synthesized a series of compounds and evaluated their anti-inflammatory capacity, providing insights into the potential use of N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide in treating inflammatory conditions (Hernández-Vázquez, Chávez-Riveros, Nieto-Camacho, & Miranda, 2018). Additionally, Wang et al. (1988) investigated the immunopotentiator properties of a structurally related compound, suggesting potential applications in immunotherapy (Wang, Ruszala-Mallon, Lumanglas, Silva, & Durr, 1988).

properties

IUPAC Name

N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22FN3O2S/c1-13-7-8-15(11-16(13)20)23-10-9-21-18(19(23)25)26-12-17(24)22-14-5-3-2-4-6-14/h7-11,14H,2-6,12H2,1H3,(H,22,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PCWYRPQYBJHQGL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3CCCCC3)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22FN3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.